N-(2-(furan-2-yl)-2-(thiophen-3-yl)ethyl)-2-isopropyl-1-methyl-1H-imidazole-4-sulfonamide

• IUPAC Name: N-[2-(furan-2-yl)-2-thiophen-3-ylethyl]-1-methyl-2-propan-2-ylimidazole-4-sulfonamide
• InChI: InChI=1S/C17H21N3O3S2/c1-12(2)17-19-16(10-20(17)3)25(21,22)18-9-14(13-6-8-24-11-13)15-5-4-7-23-15/h4-8,10-12,14,18H,9H2,1-3H3
• InChI Key: PIYXCZAESUCSNE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC(=CN1C)S(=O)(=O)NCC(C2=CSC=C2)C3=CC=CO3
• Molecular Formula: C17H21N3O3S2
• Molecular Weight: 379.5 g/mol
• CAS No.: 2097900-33-7

Description

N-(2-(furan-2-yl)-2-(thiophen-3-yl)ethyl)-2-isopropyl-1-methyl-1H-imidazole-4-sulfonamide is a useful research compound. Its molecular formula is C17H21N3O3S2 and its molecular weight is 379.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research into the synthesis of complex molecules like N-(2-(furan-2-yl)-2-(thiophen-3-yl)ethyl)-2-isopropyl-1-methyl-1H-imidazole-4-sulfonamide often explores the development of novel synthetic pathways, aiming to improve yields, selectivity, or functional group compatibility. For instance, the one-pot synthesis methods for creating sulfonamide derivatives with heterocyclic compounds as key structural features demonstrate the synthetic versatility and potential of these molecules in creating pharmacologically relevant structures (Rozentsveig et al., 2013). Such methodologies not only offer efficient routes to complex structures but also open avenues for further functionalization and exploration of novel drug molecules.

Biological Activities and Applications

The diverse biological activities of sulfonamide derivatives, including their use as antibacterial agents and enzyme inhibitors, are of significant interest. For example, studies on novel heterocyclic compounds containing a sulfonamido moiety have shown promising antibacterial properties (Azab et al., 2013). Similarly, sulfonamide derivatives have been investigated for their potential as carbonic anhydrase inhibitors, showcasing their application in treating glaucoma and possibly other disorders related to enzyme dysfunction (Ilies et al., 2000).

Antimicrobial and Antiproliferative Potential

The antimicrobial and antiproliferative activities of sulfonamide-based compounds, including those with furan and thiophene rings, highlight their potential in developing new therapeutic agents. Studies have identified compounds with high activity against bacterial strains, indicating the value of these molecules in addressing resistance issues and developing new antimicrobials (Yazdanian et al., 2020).

Advanced Materials and Corrosion Inhibition

Beyond biomedical applications, sulfonamide derivatives have been evaluated for their role in materials science, such as corrosion inhibitors for metals. This highlights the versatility of sulfonamide-based compounds in various scientific and industrial applications, showcasing their potential beyond pharmaceuticals (Sappani & Karthikeyan, 2014).